N-(3-Methoxybenzyl)ethane-1,2-diamine

• IUPAC Name: N'-[(3-methoxyphenyl)methyl]ethane-1,2-diamine
• InChI: InChI=1S/C10H16N2O/c1-13-10-4-2-3-9(7-10)8-12-6-5-11/h2-4,7,12H,5-6,8,11H2,1H3
• InChI Key: UIENRTVFLWKWJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNCCN
• Molecular Formula: C10H16N2O
• DSSTOX Substance ID: DTXSID00657492
• Molecular Weight: 180.25 g/mol
• CAS No.: 1048675-29-1

Description

Synthesis Analysis

3-MBD has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Its unique properties have made it a valuable intermediate in organic synthesis. For example, Aidouni et al. (2008) explored the microwave-assisted synthesis of cyclic amidinium salts using N,N’-dialkyl ethane-1,2-diamines, highlighting the versatility and efficiency of this method in producing important heterocyclic compounds.

Molecular Structure Analysis

The molecular formula of 3-MBD is C10H16N2O, and its molecular weight is 180.25 g/mol.

Chemical Reactions Analysis

In the field of catalysis and chemical reactions, compounds derived from 3-MBD have been utilized. For example, Hodgson et al. (2001) demonstrated the use of a complex involving N,N’-bis (2,4,6-trimethylbenzyl)ethane-1,2-diamine in asymmetric dihydroxylation reactions, showcasing its potential in organic synthesis.

Physical and Chemical Properties Analysis

3-MBD is a colorless liquid with a low boiling point and a pleasant odor. The molecular formula of 3-MBD is C10H16N2O, and its molecular weight is 180.25 g/mol.

Scientific Research Applications

Crystallographic Characterization

N-(3-Methoxybenzyl)ethane-1,2-diamine and its derivatives have been studied for their crystallographic properties. For example, Reglinski et al. (2004) characterized N,N'-bis(2-methoxybenzylidene)ethane-1,2-diamine (MeSalen) and its homologous compounds, highlighting the importance of methylene units and their impact on crystallographic symmetry and intermolecular interactions, such as C-H.pi interactions and van der Waals contacts (Reglinski, Taylor, & Kennedy, 2004).

Interactions with Biological Molecules

Research by Xia et al. (2013) explored the interactions between cerium(IV) complexes of N,N′-(2-hydroxy-3-methoxybenzyl) ethane-1,2-diamine and bovine serum albumin (BSA), providing insights into the binding mechanisms and the potential for these complexes in biological systems. The study revealed information about the quenching mechanism, binding constants, and the forces involved in these interactions (Xia, Liu, & Ma, 2013).

Catalytic and Chemical Applications

In the field of catalysis and chemical reactions, compounds derived from this compound have been utilized. For example, Hodgson et al. (2001) demonstrated the use of a complex involving N,N'-bis(2,4,6-trimethylbenzyl)ethane-1,2-diamine in asymmetric dihydroxylation reactions, showcasing its potential in organic synthesis (Hodgson, Mahid, & Nelson, 2001).

Synthesis of Novel Compounds

Aidouni et al. (2008) explored the microwave-assisted synthesis of cyclic amidinium salts using N,N'-dialkyl ethane-1,2-diamines, highlighting the versatility and efficiency of this method in producing important heterocyclic compounds (Aidouni, Bendahou, Demonceau, & Delaude, 2008).

Metal Ion Recognition

The ability of this compound derivatives to interact with metal ions has been investigated. Huang et al. (2011) designed and synthesized Schiff base derivatives to study their interaction with metal ions, setting up logical recognition systems and fluorescent molecule switches (Huang, Zhu, Dai, Zhang, & Huang, 2011).

Mechanism of Action

Research by Xia et al. (2013) explored the interactions between cerium (IV) complexes of N,N′- (2-hydroxy-3-methoxybenzyl) ethane-1,2-diamine and bovine serum albumin (BSA), providing insights into the binding mechanisms and the potential for these complexes in biological systems.